Cas no 1219197-92-8 (BOC-5-BENZYLOXY-DL-TRYPTOPHAN)

BOC-5-BENZYLOXY-DL-TRYPTOPHAN structure
BOC-5-BENZYLOXY-DL-TRYPTOPHAN structure
Product Name:BOC-5-BENZYLOXY-DL-TRYPTOPHAN
CAS No:1219197-92-8
MF:C23H26N2O5
MW:410.462946414948
CID:1213371
PubChem ID:15541791
Update Time:2024-11-03

BOC-5-BENZYLOXY-DL-TRYPTOPHAN Chemical and Physical Properties

Names and Identifiers

    • 5-(Benzyloxy)-N-{[(2-methyl-2-propanyl)oxy]carbonyl}tryptoph
    • Boc-5-benzyloxy-DL-tryptophan
    • Boc-DL-5-phenylmethoxytryptophan
    • Tryptophan, N-[(1,1-dimethylethoxy)carbonyl]-5-(phenylmethoxy)-
    • 3-(5-(Benzyloxy)-1H-indol-3-yl)-2-((tert-butoxycarbonyl)amino)propanoic acid
    • N-Boc-5-benzyloxy-DL-tryptophan
    • 3-[5-(benzyloxy)-1H-indol-3-yl]-2-{[(tert-butoxy)carbonyl]amino}propanoic acid
    • AKOS015836876
    • 1219197-92-8
    • 2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-(5-phenylmethoxy-1H-indol-3-yl)propanoic acid
    • 3-(5-(Benzyloxy)-1H-indol-3-yl)-2-((tert-butoxycarbonyl)amino)propanoicacid
    • BOC-5-BENZYLOXY-DL-TRYPTOPHAN
    • MDL: MFCD02682352
    • Inchi: 1S/C23H26N2O5/c1-23(2,3)30-22(28)25-20(21(26)27)11-16-13-24-19-10-9-17(12-18(16)19)29-14-15-7-5-4-6-8-15/h4-10,12-13,20,24H,11,14H2,1-3H3,(H,25,28)(H,26,27)/t20-/m0/s1
    • InChI Key: HPOOZLUZMYIOFF-FQEVSTJZSA-N
    • SMILES: C(O)(=O)[C@H](CC1C2=C(C=CC(OCC3=CC=CC=C3)=C2)NC=1)NC(OC(C)(C)C)=O

Computed Properties

  • Exact Mass: 410.18417193g/mol
  • Monoisotopic Mass: 410.18417193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 10
  • Complexity: 585
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 101Ų

BOC-5-BENZYLOXY-DL-TRYPTOPHAN Security Information

  • HazardClass:IRRITANT

BOC-5-BENZYLOXY-DL-TRYPTOPHAN Pricemore >>

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Chemenu
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